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Compound of Interest

Compound Name: Strontium carbonate

Cat. No.: B167840 Get Quote

Technical Support Center: Optimization of
Strontium Carbonate Calcination
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working on the

thermal decomposition of strontium carbonate (SrCO₃).

Troubleshooting Guide
This guide addresses common issues encountered during the calcination of strontium
carbonate.
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Problem Potential Cause(s) Recommended Solution(s)

Incomplete Decomposition

1. Calcination temperature is

too low. 2. Dwell time at the

target temperature is

insufficient. 3. High partial

pressure of carbon dioxide

(CO₂) in the furnace

atmosphere is inhibiting the

forward reaction (Le

Chatelier's principle). 4. Large

particle size or dense packing

of the sample is limiting heat

and mass transfer.

1. Gradually increase the

calcination temperature in

increments of 50°C. Complete

decomposition to strontium

oxide (SrO) is typically

achieved between 1200°C and

1300°C.[1][2][3] 2. Increase

the hold time at the maximum

temperature. Experiments

have shown total

decomposition at 1200°C after

45 minutes.[1][2] 3. Ensure

adequate ventilation or

perform calcination in a flowing

inert gas atmosphere (e.g.,

Argon) to remove CO₂ as it

evolves.[4] An atmosphere of

carbon dioxide can deter the

reversible decomposition.[4] 4.

Use finely ground SrCO₃

powder to increase the surface

area. Ensure the sample is in a

shallow bed to facilitate the

release of CO₂.[4]

Sample Melting/Agglomeration 1. Formation of a liquid phase

at high temperatures,

particularly when the partial

pressure of CO₂ is high.[3][5]

[6] This can occur between

1100°C and 1150°C.[5] 2.

Reaction with impurities in the

sample.

1. Admix the SrCO₃ with finely

divided carbon (e.g.,

metallurgical coke).[3][6] An

addition of at least 8% carbon

can form agglomerates early

and prevent sticking.[5][7] The

carbon reduces the local CO₂

partial pressure by reacting

with it to form carbon

monoxide (CO). A 15% coke

addition at 1200°C has been
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shown to yield maximum

calcination efficiency.[3][6] 2.

Use high-purity SrCO₃.

Analyze the starting material

for impurities that could form

low-melting point eutectics.

Inconsistent TGA/DTA Results

1. Heating rate is too fast,

causing a shift in the observed

decomposition temperature. 2.

Sample mass is too large,

leading to thermal gradients

within the sample.[8] 3.

Atmosphere in the thermal

analyzer is not controlled.

1. Use a slower, linear heating

rate (e.g., 5-10°C/min) to

ensure thermal equilibrium. 2.

Use a smaller sample mass.

The effect of sample mass can

influence the decomposition

temperature.[8] 3. Maintain a

controlled, flowing atmosphere

(e.g., nitrogen or argon) during

the analysis to ensure

reproducibility.

Phase Impurities in Final

Product (SrO)

1. Incomplete decomposition

leaving unreacted SrCO₃. 2.

Re-carbonation of SrO during

cooling in a CO₂-rich

environment.[9]

1. Confirm complete

decomposition using

techniques like X-ray

Diffraction (XRD) on the final

product. If SrCO₃ is present,

re-calcine at a higher

temperature or for a longer

duration. 2. Cool the sample in

an inert atmosphere (e.g.,

nitrogen or argon) to prevent

the reaction of SrO with

atmospheric or evolved CO₂.

Frequently Asked Questions (FAQs)
Q1: At what temperature does strontium carbonate begin to decompose?

A1: The thermal decomposition of strontium carbonate generally starts at temperatures

around 727°C (1000 K).[4][10] However, for practical and complete decomposition to strontium
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oxide (SrO), higher temperatures are required.

Q2: What is the optimal temperature for complete calcination?

A2: Complete decomposition of SrCO₃ to SrO is typically achieved at temperatures between

1200°C and 1300°C.[3][6] One study demonstrated total decomposition after holding the

sample at 1200°C for 45 minutes.[1][2] The optimal temperature can be influenced by factors

such as particle size, atmosphere, and the presence of additives.

Q3: How does the atmosphere affect the decomposition?

A3: The atmosphere plays a critical role. The decomposition of SrCO₃ is a reversible reaction:

SrCO₃(s) ⇌ SrO(s) + CO₂(g).

Inert Atmosphere (e.g., Argon, Nitrogen): A flowing inert gas helps to remove the CO₂

produced, shifting the equilibrium to the right and promoting the decomposition at lower

temperatures.[4]

Air: Calcination in air is common, but the presence of CO₂ in the air can slightly inhibit the

reaction compared to an inert atmosphere.

Carbon Dioxide Atmosphere: A CO₂-rich atmosphere will suppress the decomposition,

requiring significantly higher temperatures to achieve the same degree of conversion.[4]

Q4: Why would I add carbon to my strontium carbonate before calcination?

A4: Adding finely divided carbon or coke serves two main purposes. First, it can prevent the

melting and agglomeration of the sample that can occur at high temperatures (around 1150°C)

due to high CO₂ partial pressure.[3][6][11] Second, the carbon reacts with the evolved CO₂ (C

+ CO₂ → 2CO), which lowers the partial pressure of CO₂ near the sample, thereby promoting

the decomposition of SrCO₃ at a lower temperature.[6] Maximum calcination efficiency has

been reported with a 15% coke addition at 1200°C.[3]

Q5: What analytical techniques are best for studying SrCO₃ decomposition?

A5: The most common and effective techniques are Thermogravimetric Analysis (TGA) and

Differential Thermal Analysis (DTA).[4][10]
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TGA measures the mass loss of the sample as a function of temperature, which directly

corresponds to the release of CO₂.

DTA measures the temperature difference between the sample and a reference, indicating

whether the decomposition is endothermic (heat is absorbed) or exothermic.

X-ray Diffraction (XRD) is essential for confirming the crystal structure of the starting material

and verifying the complete conversion to SrO in the final product.[3][6]

Quantitative Data Summary
The following table summarizes key quantitative data from various studies on the thermal

decomposition of strontium carbonate.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://research.itu.edu.tr/en/publications/calcination-of-strontium-carbonate-in-rotary-kiln-furnace/
https://www.researchgate.net/profile/Rasit-Sezer/publication/331040466_Calcination_of_Strontium_Carbonate_in_Rotary_Kiln_Furnace/links/5c7e8c08299bf1268d3a89d5/Calcination-of-Strontium-Carbonate-in-Rotary-Kiln-Furnace.pdf
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Conditions / Notes Source(s)

Decomposition Start

Temperature
~727°C (1000 K)

In an Argon

atmosphere.
[4][10]

Temperature for

Complete

Decomposition

1200°C

In a muffle furnace,

open to atmosphere,

for 45 minutes.

[1][2]

Industrial Calcination

Temperature Range
1100°C - 1300°C

In a rotary kiln

furnace.
[3][6][11]

Activation Energy (Ea) 210 kJ/mol
Non-isothermal

method in Argon.
[4]

Activation Energy (Ea) 195 kJ/mol

Isothermal

experiments in a

muffle furnace.

[1][2]

Activation Energy (Ea) 106.21 kJ/mol
In SrCO₃-Al₂O₃-SrSO₄

system (750-900°C).
[10]

Melting/Agglomeration

Temperature
~1150°C

Occurs due to high

partial pressure of

CO₂.

[3][6][11]

Optimal Carbon

Additive

15% (metallurgical

coke)

For maximum

calcination efficiency

at 1200°C in a rotary

kiln.

[3]

Experimental Protocols
Methodology for Determining Optimal Calcination
Temperature using TGA/DTA

Sample Preparation:

Ensure the strontium carbonate sample is a fine, homogenous powder. If necessary,

gently grind the sample using an agate mortar and pestle.
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Accurately weigh 5-10 mg of the dried SrCO₃ powder into a TGA crucible (typically

alumina or platinum).

Instrument Setup:

Place the crucible in the TGA instrument.

Set the furnace atmosphere to the desired condition (e.g., flowing nitrogen or argon at a

rate of 50-100 mL/min) to purge the system.

Thermal Program:

Equilibrate the sample at a starting temperature of 30-40°C.

Program a linear heating ramp from the starting temperature to a final temperature of

1300°C. A typical heating rate is 10°C/min.

It can be useful to include an isothermal hold at the final temperature (e.g., for 30-60

minutes) to ensure complete reaction.

Program a cooling segment back to room temperature.

Data Analysis:

Analyze the TGA curve (mass vs. temperature). The onset temperature of the mass loss

step corresponds to the beginning of decomposition. The temperature at which the mass

becomes constant indicates the completion of the reaction.

The theoretical mass loss for the reaction SrCO₃ → SrO + CO₂ is approximately 29.8%.

Compare your experimental mass loss to this value to determine the extent of

decomposition.

Analyze the DTA or DSC (Differential Scanning Calorimetry) curve to identify endothermic

peaks corresponding to the decomposition process.

Confirmation:
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Perform XRD analysis on the residue from the TGA experiment to confirm that the final

product is pure crystalline SrO and that no SrCO₃ remains.

Process Diagrams
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1. Preparation & Setup

2. Experimental Run

3. Evaluation & Troubleshooting

4. Optimization
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Caption: Workflow for optimizing SrCO₃ calcination temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. research.itu.edu.tr [research.itu.edu.tr]

4. researchgate.net [researchgate.net]

5. US3875298A - Calcination of strontium carbonate - Google Patents [patents.google.com]

6. researchgate.net [researchgate.net]

7. scispace.com [scispace.com]

8. vinci-technologies.com [vinci-technologies.com]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. Calcination of Strontium Carbonate in Rotary Kiln Furnace | Aperta
[aperta.ulakbim.gov.tr]

To cite this document: BenchChem. [optimization of calcination temperature for strontium
carbonate decomposition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167840#optimization-of-calcination-temperature-for-
strontium-carbonate-decomposition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167840?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

